3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride
Overview
Description
3-Amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride is a chemical compound with significant applications in various scientific fields. This compound is known for its unique structural properties and reactivity, making it a valuable substance in research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride typically involves the reaction of 3,3-dichloroprop-2-en-1-ylamine with urea in the presence of hydrochloric acid. The reaction is usually carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the compound is produced on a larger scale using similar synthetic routes. The process involves the use of reactors and purification systems to achieve high yields and purity. The production is often optimized to minimize waste and improve efficiency.
Chemical Reactions Analysis
Types of Reactions: 3-Amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles in the presence of a suitable solvent.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.
Scientific Research Applications
3-Amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.
Biology: The compound is utilized in biochemical studies to investigate enzyme mechanisms and metabolic pathways.
Industry: The compound is used in the production of various chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism by which 3-amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells.
Comparison with Similar Compounds
3-Amino-1-(3,3-dichloroprop-2-en-1-yl)urea hydrochloride is unique in its structure and reactivity compared to similar compounds. Some similar compounds include:
3-Amino-1-(3-chloroprop-2-en-1-yl)urea hydrochloride
3-Amino-1-(3,3-dibromoprop-2-en-1-yl)urea hydrochloride
3-Amino-1-(3,3-difluoroprop-2-en-1-yl)urea hydrochloride
These compounds share similar structural features but differ in the halogen substituents, leading to variations in their chemical properties and applications.
Properties
CAS No. |
2758001-58-8 |
|---|---|
Molecular Formula |
C4H8Cl3N3O |
Molecular Weight |
220.5 |
Purity |
95 |
Origin of Product |
United States |
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